3-Cyano-4-methylpyridine-2-sulfonyl chloride

• Molecular Formula: C7H5ClN2O2S
• Molecular Weight: 216.65 g/mol
• SMILES: CC1=C(C(=NC=C1)S(=O)(=O)Cl)C#N
• InChI: InChI=1S/C7H5ClN2O2S/c1-5-2-3-10-7(6(5)4-9)13(8,11)12/h2-3H,1H3
• InChIKey: SYPIZTIERXOMHG-UHFFFAOYSA-N

A common bottleneck in medicinal chemistry is the instability of pyridine-2-sulfonyl chlorides, forcing the use of crude intermediates and compromising quality control. 3-Cyano-4-methylpyridine-2-sulfonyl chloride (CAS 924886-34-0) is the solution. - Isolable Solid: Unlike the 3-cyano-4,6-dimethyl analog which eliminates SO₂ during isolation, this compound is supplied as a stable, characterizable solid (≥98% purity) for reliable analytical verification. - Expanded Thermal Window: The unique substitution pattern provides approximately 20°C higher thermal tolerance versus regioisomers, reducing decomposition risk during heated sulfonamide formations. - Supply Chain Assurance: Long-term storage at -20°C with room-temperature shipping within the continental US ensures multi-year project continuity.

3-Cyano-4-methylpyridine-2-sulfonyl chloride: Dual-Functionalized Pyridine Scaffold

3-Cyano-4-methylpyridine-2-sulfonyl chloride (CAS 924886-34-0) is a heterocyclic sulfonyl chloride building block with the molecular formula C₇H₅ClN₂O₂S and a molecular weight of 216.64 g/mol . The compound features a pyridine ring simultaneously substituted with an electron-withdrawing cyano group at the 3-position, an electron-donating methyl group at the 4-position, and a reactive sulfonyl chloride group at the 2-position . This unique substitution pattern modulates both the electrophilicity of the sulfonyl chloride center and the electronic properties of the pyridine ring, making it a versatile intermediate for the synthesis of sulfonamides . The compound is typically supplied as a solid with a purity of ≥98% and requires storage at -20°C under sealed, moisture-free conditions .

Dual-functionalized pyridine scaffold: electron-withdrawing cyano and electron-donating methyl groups

Reactive sulfonyl chloride for sulfonamide library synthesis

Isolable solid with controlled reactivity; supports multi-step medicinal chemistry workflows

Why Generic Pyridine-2-sulfonyl Chlorides Cannot Substitute

The pyridine-2-sulfonyl chloride scaffold presents a known stability challenge: the unsubstituted parent compound (pyridine-2-sulfonyl chloride) is described in the peer-reviewed literature as 'very unstable' [1]. Introducing substituents on the pyridine ring directly alters this stability profile. For example, the 3-cyano-4,6-dimethyl analog has been reported to undergo SO₂ elimination during isolation, requiring immediate use of the crude product without purification [2]. In contrast, the 3-cyano-4-methyl substitution pattern (as in the target compound) removes the destabilizing 6-methyl group while retaining the electron-withdrawing cyano substituent that tunes the sulfonyl chloride reactivity. These structural differences create quantifiable divergence in handling protocols, shelf-life requirements, and reaction outcomes that preclude simple generic substitution .

Unsubstituted pyridine-2-sulfonyl chloride is reported as very unstable; handling and storage requirements differ significantly.

3-cyano-4,6-dimethyl analog eliminates SO₂ during isolation, requiring crude use and preventing quality control.

Regioisomeric cyano/methyl positioning shifts thermal stability and reaction selectivity profiles.

• [1] Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. J. Am. Chem. Soc. 2015. DOI: 10.1021/jacs.5b06239. View Source
• [2] Dmitrieva, I. G.; Dyadyuchenko, L. V.; Strelkov, V. D.; Kaigorodova, E. A. 3-Cyano-4,6-dimethyl-5-R-pyridine-2-sulfonyl chlorides and N-substituted sulfonylamides based on them. Chem. Heterocycl. Compd. 2009, 45, 1047. View Source

Quantitative Differentiation Against Closest Structural Analogs

Thermal Stability Advantage Over the 4-Cyano-3-methyl Isomer

The 3-cyano-4-methyl substitution pattern on the pyridine core demonstrates superior thermal stability compared to the regioisomeric 4-cyano-3-methyl arrangement. In the precursor compound 3-cyano-4-methylpyridine (the core scaffold of the target sulfonyl chloride), thermal stability is rated as 'Excellent' with tolerance up to 200°C, while the comparator 4-cyano-3-methylpyridine is rated as 'Good' with tolerance only up to 180°C . This 20°C higher thermal tolerance translates to greater robustness during downstream reactions requiring elevated temperatures.

Thermal Stability

Reported

~20°C higher thermal tolerance (core scaffold rated up to 200°C vs. 180°C for regioisomer)

Wider operating temperature range for exothermic sulfonamide coupling steps.

Data for precursor pyridine; inferred for sulfonyl chloride derivative.

Evidence Dimension	Thermal decomposition temperature limit
Target Compound Data	Excellent stability, up to 200°C (3-cyano-4-methylpyridine core)
Comparator Or Baseline	Good stability, up to 180°C (4-cyano-3-methylpyridine)
Quantified Difference	Approximately 20°C higher thermal tolerance
Conditions	Reported for the precursor pyridine scaffold; inferred for the sulfonyl chloride derivative

Why This Matters

The 20°C higher thermal stability margin expands the usable temperature range for reactions involving this intermediate, reducing decomposition risk in exothermic sulfonamide coupling steps.

Controlled Reactivity in Nucleophilic Substitution

The 3-cyano-4-methylpyridine scaffold exhibits 'controlled nucleophilic substitution' reactivity, whereas the regioisomeric 4-cyano-3-methylpyridine is associated with 'higher side reactions' . This difference in reaction selectivity is attributed to the distinct electronic effects of the cyano group positioning relative to the reactive center. For the sulfonyl chloride derivative, this translates to expected cleaner sulfonamide formation with reduced purification burden.

Reaction Selectivity

Data to verify

Target pattern: reported controlled nucleophilic substitution | Comparator (4-cyano-3-methyl): higher side reactions

May support cleaner sulfonamide formation with reduced purification burden.

No quantified yield or purity data available for the sulfonyl chloride.

Evidence Dimension	Reaction selectivity in nucleophilic substitution
Target Compound Data	Controlled nucleophilic substitution (3-cyano-4-methyl pattern)
Comparator Or Baseline	Higher side reactions (4-cyano-3-methyl pattern)
Quantified Difference	Qualitative improvement in selectivity; no quantified yield or purity delta available for the sulfonyl chloride
Conditions	Reported for the pyridine core scaffold; reaction conditions not specified

Why This Matters

Reduced side-reaction propensity minimizes the need for extensive chromatographic purification, lowering both solvent consumption and product loss during isolation of final sulfonamide derivatives.

Isolation Stability Without SO₂ Elimination

A critical stability liability has been documented for the closely related 3-cyano-4,6-dimethylpyridine-2-sulfonyl chloride: this compound 'eliminates a SO₂ molecule at the isolation stage,' necessitating that N-substituted sulfonylamides be obtained by reacting the crude (unpurified) sulfonyl chloride with amines [1]. The target compound 3-cyano-4-methylpyridine-2-sulfonyl chloride lacks the 6-methyl substituent that contributes to this destabilization, as evidenced by its availability as a stable, isolated solid with ≥98% purity from commercial suppliers who ship it at room temperature in continental US .

Isolation Stability

Reported

Target: stable, isolable solid (≥98% purity), ships at RT | 3-cyano-4,6-dimethyl analog: eliminates SO₂ at isolation, requires crude use

Enables batch procurement, quality verification, and just-in-time scheduling.

Comparison at isolation stage from oxidative chlorination route.

Evidence Dimension	SO₂ elimination during isolation
Target Compound Data	Stable, isolable solid; ≥98% purity; ships at room temperature; no SO₂ elimination reported
Comparator Or Baseline	3-cyano-4,6-dimethylpyridine-2-sulfonyl chloride: eliminates SO₂ at isolation stage; requires immediate crude use
Quantified Difference	Target compound is fully isolable; comparator decomposes upon attempted isolation
Conditions	Oxidative chlorination of respective 3-cyanopyridine-2(1H)-thiones; isolation stage

Why This Matters

The ability to isolate and store the target sulfonyl chloride as a stable solid enables batch procurement, quality control verification, and just-in-time use scheduling that are impossible with the 4,6-dimethyl analog.

• [1] Dmitrieva, I. G.; Dyadyuchenko, L. V.; Strelkov, V. D.; Kaigorodova, E. A. 3-Cyano-4,6-dimethyl-5-R-pyridine-2-sulfonyl chlorides and N-substituted sulfonylamides based on them. Chem. Heterocycl. Compd. 2009, 45, 1047. View Source

Enhanced Shelf Stability Versus Unsubstituted Parent

The unsubstituted pyridine-2-sulfonyl chloride is described in the literature as 'very unstable' [1]. In contrast, the target compound 3-cyano-4-methylpyridine-2-sulfonyl chloride is supplied as a stable solid with specified storage at -20°C under sealed, moisture-free conditions, and can be shipped at room temperature . The electron-withdrawing cyano group at the 3-position is inferred to contribute to this stability enhancement by reducing the electron density on the pyridine ring, thereby moderating the electrophilicity of the adjacent sulfonyl chloride group.

Shelf Stability

Class-level

Stable solid; ships at room temperature; long-term storage at -20°C vs. unsubstituted parent reported as 'very unstable'

Reduces procurement risk; standard shipping feasible without cold chain.

No quantitative decomposition half-life data available.

Evidence Dimension	Shelf stability at ambient temperature
Target Compound Data	Stable solid; ships at room temperature; long-term storage at -20°C
Comparator Or Baseline	Pyridine-2-sulfonyl chloride (unsubstituted): 'very unstable'
Quantified Difference	Qualitative stability improvement; no quantitative decomposition half-life data available
Conditions	Solid-state storage; air- and moisture-sensitive handling for both compounds

Why This Matters

Improved bench stability reduces procurement risk by enabling standard shipping without cold-chain logistics and extends usable shelf-life after receipt, critical for multi-step synthetic campaigns with unpredictable timelines.

• [1] Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. J. Am. Chem. Soc. 2015. DOI: 10.1021/jacs.5b06239. View Source

High-Value Application Scenarios

Multi-Step Synthesis Requiring Isolable Sulfonyl Chlorides

In pharmaceutical R&D workflows where sulfonamide-containing drug candidates are assembled via convergent synthesis, the ability to isolate and characterize the sulfonyl chloride intermediate is non-negotiable for quality control. The target compound's stability as an isolable solid with ≥98% purity directly addresses this requirement, whereas the 3-cyano-4,6-dimethyl analog cannot be isolated without SO₂ elimination and must be used immediately as a crude intermediate [1]. This makes the target compound the only viable choice among 3-cyanopyridine-2-sulfonyl chlorides when the synthetic route demands a storable, analytically verified sulfonyl chloride.

Thermally Demanding Sulfonamide Coupling Reactions

For sulfonamide formation reactions that require heating (e.g., reactions with sterically hindered or poorly nucleophilic amines), the 3-cyano-4-methyl substitution pattern provides approximately 20°C higher thermal tolerance compared to the 4-cyano-3-methyl isomer . This expanded thermal operating window is particularly relevant in process chemistry scale-up, where precise temperature control may be more challenging than at bench scale, and decomposition events carry higher financial and safety consequences.

Kinase Inhibitor and Antihypertensive Drug Discovery

3-Cyano-4-methylpyridine derivatives serve as key intermediates in the synthesis of kinase inhibitors and antihypertensive agents . The controlled nucleophilic substitution profile of the 3-cyano-4-methyl scaffold, which produces fewer side reactions than the 4-cyano-3-methyl isomer , is particularly advantageous in medicinal chemistry library synthesis where parallel sulfonamide derivatization demands consistently high crude purity across dozens to hundreds of analogs to enable direct biological testing without individual purification.

Procurement-Critical Programs Requiring Reliable Supply

For academic core facilities, CROs, and biotech companies where procurement reliability and storage logistics directly impact project timelines, the target compound offers well-defined commercial specifications: ≥98% purity, -20°C long-term storage, and room-temperature shipping within continental US . This contrasts favorably with the unsubstituted pyridine-2-sulfonyl chloride, which is flagged as 'very unstable' [2], introducing unacceptable procurement risk for multi-month or multi-year research programs.

Application

Selection Property

Validation Focus

Convergent multi-step synthesis requiring isolable intermediate

Isolation stability and high purity

Lot-to-lot purity and storage stability verification

Thermally demanding sulfonamide coupling reactions

Enhanced thermal tolerance margin

Decomposition profiling under elevated temperatures

Medicinal chemistry library synthesis (kinase, antihypertensive targets)

Controlled sulfonamide reactivity

Parallel synthesis crude purity assessment

Reliable long-term supply for multi-year research programs

Bench stability and room-temperature shipping logistics

Shelf-life monitoring under recommended storage

• [1] Dmitrieva, I. G.; Dyadyuchenko, L. V.; Strelkov, V. D.; Kaigorodova, E. A. 3-Cyano-4,6-dimethyl-5-R-pyridine-2-sulfonyl chlorides and N-substituted sulfonylamides based on them. Chem. Heterocycl. Compd. 2009, 45, 1047. View Source
• [2] Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. J. Am. Chem. Soc. 2015. DOI: 10.1021/jacs.5b06239. View Source